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Compound of Interest

Compound Name: 2,2,4,5-Tetramethylhexane

Cat. No.: B103312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of various

tetramethylhexane isomers. Understanding these properties is crucial for applications ranging

from solvent selection in chemical synthesis to the formulation of drug delivery systems. The

data presented herein is supported by established experimental protocols and theoretical

correlations between molecular structure and physical behavior.

Isomer Comparison
The following table summarizes the boiling point, melting point, and density of several

tetramethylhexane isomers. These C10H22 alkanes exhibit distinct physical characteristics

primarily due to variations in their molecular structure, specifically the degree of branching and

overall symmetry.
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Isomer Boiling Point (°C) Melting Point (°C) Density (g/cm³)

2,2,3,3-

Tetramethylhexane
160.33[1] -53.99[1] 0.761

2,2,3,4-

Tetramethylhexane
157[2] -53.99[2] 0.731[2]

2,2,4,4-

Tetramethylhexane
153[3] - 0.747[3]

2,2,5,5-

Tetramethylhexane
137.4[4] -12.6[5] 0.734[5]

2,3,3,4-

Tetramethylhexane
165[6] - -

2,3,4,5-

Tetramethylhexane
156.21[7] -12.59[7] 0.746[7]

3,3,4,4-

Tetramethylhexane
170[8] -46[8] 0.770[8]

Correlation of Structure with Physical Properties
The physical properties of alkane isomers are intricately linked to their molecular structure. The

degree of branching and the overall molecular symmetry are the two primary factors influencing

boiling points, melting points, and densities.
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Correlation of Isomer Structure and Physical Properties

Molecular Structure

Physical Properties

Branching

Boiling Point

Decreases with more branching

Density

Generally decreases with more branching

Symmetry

Melting Point

Increases with higher symmetry

Click to download full resolution via product page

Caption: Relationship between molecular structure and physical properties.

As illustrated in the diagram, increased branching in alkane isomers leads to a more compact,

spherical shape. This reduces the surface area available for intermolecular van der Waals

forces, resulting in lower boiling points and densities. Conversely, a more symmetrical

molecular structure allows for more efficient packing in the solid crystal lattice, leading to a

higher melting point.

Experimental Protocols
The following are detailed methodologies for the key experiments used to determine the

physical properties of tetramethylhexane isomers.

Boiling Point Determination
Apparatus:

Heating mantle or oil bath

Round-bottom flask

Condenser
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Thermometer

Boiling chips

Procedure:

A small sample of the tetramethylhexane isomer is placed in the round-bottom flask along

with a few boiling chips to ensure smooth boiling.

The flask is connected to the condenser, and the thermometer is positioned so that the bulb

is just below the side arm of the condenser, ensuring it measures the temperature of the

vapor that is in equilibrium with the boiling liquid.

The flask is gently heated.

The temperature is recorded when the liquid is boiling steadily and a consistent temperature

is observed on the thermometer. This temperature is the boiling point of the substance at the

measured atmospheric pressure.

Melting Point Determination
Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes

Thermometer

Procedure:

A small, finely powdered sample of the solid tetramethylhexane isomer (if applicable) is

packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a slow, controlled rate (approximately 1-2 °C per minute) as the

melting point is approached.
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The temperature range is recorded from the point at which the first drop of liquid appears to

the point at which the entire sample has melted. For pure compounds, this range is typically

narrow (0.5-1 °C).

Density Determination
Apparatus:

Pycnometer (a flask with a specific, accurately known volume)

Analytical balance

Procedure:

The empty pycnometer is weighed accurately on the analytical balance.

The pycnometer is filled with the liquid tetramethylhexane isomer, ensuring no air bubbles

are trapped.

The filled pycnometer is then weighed.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer from

the mass of the filled pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer. The measurement should be performed at a constant, recorded temperature as

density is temperature-dependent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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